![molecular formula C9H12N2O3S B2428241 4-(Dimethylsulfamoyl)benzamide CAS No. 210918-06-2](/img/structure/B2428241.png)
4-(Dimethylsulfamoyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(Dimethylsulfamoyl)benzamide is a chemical compound with the CAS number 210918-06-2 . It’s used in scientific research and has a complex structure, enabling diverse applications in fields like medicinal chemistry and material science.
Synthesis Analysis
The synthesis of benzamides, including this compound, can be achieved through direct condensation of carboxylic acids and amines . This process involves the use of a superior and recoverable catalyst, low reaction times, a simple procedure, and ultrasonic irradiation as a green and powerful technology .Molecular Structure Analysis
The molecular structure of this compound is complex. It has a molecular weight of 228.27 . The InChI code for this compound is 1S/C9H12N2O3S/c1-11(2)15(13,14)8-5-3-7(4-6-8)9(10)12/h3-6H,1-2H3,(H2,10,12) .Chemical Reactions Analysis
The synthesis of sulfamoyl-benzamides, including this compound, involves various chemical reactions . These reactions were performed under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth .Scientific Research Applications
Chemistry and Pharmacology of Novel Synthetic Opioid Receptor Agonists
A comprehensive review on the chemistry and pharmacology of non-fentanyl novel synthetic opioid receptor agonists, including N-substituted benzamides, highlights the emergence of compounds with similar chemical structures to 4-(Dimethylsulfamoyl)benzamide on the illicit drugs market. The study emphasizes the importance of international early warning systems in tracking emerging psychoactive substances and underscores the significance of stereochemistry, as it greatly influences the potency of these compounds (Sharma et al., 2018).
Supramolecular Chemistry and Applications of Benzene-1,3,5-tricarboxamide
A detailed review on benzene-1,3,5-tricarboxamide (BTA), a compound structurally related to this compound, elucidates its growing importance in various scientific disciplines. The simple structure of BTAs, combined with a comprehensive understanding of their supramolecular self-assembly, enables their application in fields ranging from nanotechnology and polymer processing to biomedical applications. The versatile nature of this supramolecular building block is paving the way for emerging commercial applications (Cantekin et al., 2012).
Pharmacological Properties and Clinical Use of Metoclopramide
Metoclopramide, a compound sharing the benzamide moiety with this compound, is extensively reviewed for its pharmacological properties and clinical applications in gastro-intestinal diagnostics and treatment of various types of vomiting and gastro-intestinal disorders. The review provides insights into the drug's effects on gastro-intestinal motility and its interaction with other pharmaceuticals (Pinder et al., 2012).
Amyloid Imaging in Alzheimer's Disease
The advancement in developing amyloid imaging ligands, including those structurally related to this compound, for measuring amyloid in vivo in Alzheimer's disease patients is reviewed. The use of these radioligands in PET imaging is a breakthrough in understanding the pathophysiological mechanisms and time course of amyloid deposits in the brain, offering potential for early detection and evaluation of new antiamyloid therapies (Nordberg, 2007).
Mechanism of Action
Target of Action
The primary target of 4-(Dimethylsulfamoyl)benzamide is Carbonic Anhydrase 2 . Carbonic anhydrases are a family of enzymes that catalyze the rapid conversion of carbon dioxide to bicarbonate and protons, a reaction that occurs rather slowly in the absence of a catalyst.
Biochemical Pathways
Given its target, it can be inferred that it may influence thecarbon dioxide transport and pH regulation pathways in the body, as these are the primary functions of Carbonic Anhydrase 2 .
Result of Action
Given its target, it can be hypothesized that the compound may influence cellular processes related to carbon dioxide transport and pH regulation .
properties
IUPAC Name |
4-(dimethylsulfamoyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O3S/c1-11(2)15(13,14)8-5-3-7(4-6-8)9(10)12/h3-6H,1-2H3,(H2,10,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBEOFOZTDBYWAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.